Cas no 147373-96-4 (ethyl 4-(3-methoxyphenyl)-4-oxobutanoate)

• Product Name: ethyl 4-(3-methoxyphenyl)-4-oxobutanoate
• CAS No: 147373-96-4
• MF: C₁₃H₁₆O₄
• MW: 236.263744354248
• MDL: MFCD01311609
• CID: 881012
• Update Time: 2026-04-29

ethyl 4-(3-methoxyphenyl)-4-oxobutanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(3-methoxyphenyl)-4-oxobutanoate
• Ethyl 4-(3-methoxyphenyl)-4-oxobutyrate

• MDL： MFCD01311609
• Inchi： InChI=1S/C13H16O4/c1-3-17-13(15)8-7-12(14)10-5-4-6-11(9-10)16-2/h4-6,9H,3,7-8H2,1-2H3
• InChI Key： DVJMVEWPRBDHPK-UHFFFAOYSA-N
• SMILES： CCOC(=O)CCC(=O)C1=CC(=CC=C1)OC

Computed Properties

• Exact Mass: 236.10500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7

Experimental Properties

• PSA: 52.60000
• LogP: 2.22120

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on ethyl 4-(3-methoxyphenyl)-4-oxobutanoate

Ethyl 4-(3-Methoxyphenyl)-4-Oxobutanoate: A Comprehensive Overview

Ethyl 4-(3-methoxyphenyl)-4-oxobutanoate, with the CAS number 147373-96-4, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound, often referred to as ethyl (E)-4-(3-methoxyphenyl)but-3-enoylate, is a derivative of a substituted acrylate ester. Its structure consists of a phenolic group substituted with a methoxy moiety, an alpha,beta-unsaturated carbonyl system, and an ethyl ester group. The combination of these functional groups makes it a versatile molecule with potential applications in drug design, agrochemicals, and advanced materials.

Recent studies have highlighted the importance of alpha,beta-unsaturated carbonyl compounds in medicinal chemistry due to their ability to participate in various biological processes. Ethyl 4-(3-methoxyphenyl)-4-oxobutanoate has been investigated for its potential as a precursor in the synthesis of bioactive molecules. For instance, researchers have explored its role in the development of anticancer agents by leveraging its ability to undergo Michael addition reactions with nucleophiles, a key step in constructing complex molecular frameworks.

The synthesis of ethyl 4-(3-methoxyphenyl)-4-oxobutanoate typically involves multi-step organic transformations. A common approach includes the alkylation of phenols followed by oxidation to form the ketone group and subsequent esterification. This compound's stability under various reaction conditions makes it an ideal intermediate for further functionalization. Recent advancements in catalytic methods, such as the use of transition metal catalysts, have enabled more efficient and selective syntheses of this compound.

In terms of physical properties, ethyl 4-(3-methoxyphenyl)-4-oxobutanoate exhibits a melting point of approximately 50°C and a boiling point around 180°C under standard conditions. Its solubility in organic solvents like dichloromethane and diethyl ether facilitates its use in solution-based reactions. The compound's UV-visible absorption spectrum shows strong absorbance at wavelengths around 280 nm, which is characteristic of conjugated enone systems. This property has been exploited in photoredox catalysis, where it serves as a photosensitizer in energy-intensive reactions.

Ethical considerations and environmental impact are critical aspects when dealing with chemical compounds like ethyl 4-(3-methoxyphenyl)-4-oxobutanoate. Researchers have increasingly focused on developing sustainable synthesis routes that minimize waste and reduce reliance on hazardous reagents. For example, the use of biocatalysts or green solvents has been proposed to enhance the eco-friendliness of its production processes.

From an application standpoint, ethyl 4-(3-methoxyphenyl)-4-oxobutanoate has shown promise in the field of polymer science. Its ability to undergo polymerization under UV light has led to its exploration as a monomer for producing stimuli-responsive polymers. These materials can exhibit changes in their physical properties upon exposure to external stimuli such as light or temperature, making them valuable for applications in drug delivery systems and smart materials.

In conclusion, ethyl 4-(3-methoxyphenyl)-4-oxobutanoate (CAS No. 147373-96-4) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure and reactivity make it an invaluable tool for researchers aiming to develop innovative solutions in medicine, materials science, and beyond.